1H-6,11-Epoxy-2-azabenzo[cd]pleiadene-1,3(2H)-dione

• CAS No.: 26510-56-5
• Molecular Formula: C20H9NO3
• Molecular Weight: 311.3 g/mol
• IUPAC Name: 22-oxa-15-azahexacyclo[11.6.2.12,9.03,8.010,20.017,21]docosa-1(20),2,4,6,8,10,12,17(21),18-nonaene-14,16-dione
• InChI: InChI=1S/C20H9NO3/c22-19-13-7-5-11-15-12(6-8-14(16(13)15)20(23)21-19)18-10-4-2-1-3-9(10)17(11)24-18/h1-8H,(H,21,22,23)
• InChI Key: IMUXNPQYCOHIFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C4=C5C(=CC=C6C5=C(C=C4)C(=O)NC6=O)C(=C2C=C1)O3

Description

1H-6,11-Epoxy-2-azabenzo[cd]pleiadene-1,3(2H)-dione is a complex heterocyclic compound known for its unique structural properties and potential applications in various scientific fields. This compound is characterized by its fused ring system, which includes an epoxy group and an azabenzene moiety, making it a subject of interest in organic chemistry and material science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1H-6,11-Epoxy-2-azabenzo[cd]pleiadene-1,3(2H)-dione typically involves multi-step reactions starting from simpler aromatic compounds. One common method involves the cyclization of substituted pyrroles with aziridines, followed by intramolecular cyclization under free radical conditions. For instance, heating pyrrole derivatives with azabisisobutyronitrile in the presence of tributylstannane in refluxing toluene can yield the desired compound .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

1H-6,11-Epoxy-2-azabenzo[cd]pleiadene-1,3(2H)-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of quinone derivatives.

Reduction: Reduction reactions can convert the epoxy group to a diol, altering the compound’s properties.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide